1-(Benzofuran-2-yl)-3-(2-hydroxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(1-benzofuran-2-yl)-3-(2-hydroxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H12O3/c18-14-7-3-1-5-12(14)9-10-15(19)17-11-13-6-2-4-8-16(13)20-17/h1-11,18H/b10-9+
• InChI Key: DEGGMFLARURDBZ-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)C=CC3=CC=CC=C3O
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)/C=C/C3=CC=CC=C3O
• Molecular Formula: C17H12O3
• Molecular Weight: 264.27 g/mol

Description

1-(Benzofuran-2-yl)-3-(2-hydroxyphenyl)prop-2-en-1-one, also known as BHPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. BHPP belongs to the class of chalcones, which are known for their diverse biological activities. In

Scientific Research Applications

Dielectric and Thermal Properties

1-(1-Benzofuran-2yl)-3-(4-hydroxyphenyl)propen-1-one and its derivatives have been synthesized and their dielectric and thermal properties analyzed. These compounds exhibit significant changes in dielectric constant and loss with temperature, making them potential candidates for applications in materials science, specifically in creating polymers with tailored thermal and dielectric properties (Çelik & Coskun, 2018).

Anticancer Activity

Compounds related to 1-(Benzofuran-2-yl)-3-(2-hydroxyphenyl)prop-2-en-1-one have been isolated from the seeds of Daphniphyllum macropodum Miq and evaluated for their antiproliferative activity on human non-small cell lung cancer (NSCLC) A549 and H460 cell lines. One of the compounds significantly inhibited cancer cell growth through inducing apoptosis via the mitochondrial pathway, suggesting potential for development as anticancer agents (Ma et al., 2017).

Synthesis of Benzofuran Derivatives

Innovative methods for synthesizing 2,3-difunctionalized benzofuran derivatives have been developed, utilizing palladium-catalyzed tandem cyclization and isocyanide insertion reactions. These methodologies provide access to structurally diverse benzofuran derivatives, demonstrating the versatility of this compound as a precursor for complex organic synthesis (Hu et al., 2018).

Vasorelaxant Activity

Derivatives of this compound have shown significant vasodilation properties, suggesting potential applications in developing new treatments for vascular diseases. A QSAR model describing the bioactivity of these compounds has been developed, providing insights into their mechanism of action and aiding in the design of more potent vasorelaxant agents (Srour et al., 2016).

Antimicrobial and Antioxidant Activities

Functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds have been synthesized and evaluated for antimicrobial and antioxidant activities. These compounds exhibit varying degrees of efficacy against microbial strains and show significant antioxidant properties, highlighting their potential as leads for developing new antimicrobial and antioxidant agents (Rangaswamy et al., 2017).